1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(m-tolyloxy)ethan-1-one

• IUPAC Name: 2-(3-methylphenoxy)-1-[3-(triazol-2-yl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C14H16N4O2/c1-11-3-2-4-13(7-11)20-10-14(19)17-8-12(9-17)18-15-5-6-16-18/h2-7,12H,8-10H2,1H3
• InChI Key: WXQSPGOGVOVHNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)N2CC(C2)N3N=CC=N3
• Molecular Formula: C14H16N4O2
• Molecular Weight: 272.30 g/mol

Description

1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(m-tolyloxy)ethan-1-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the azetidine class of compounds, which have been widely studied for their biological activities.

Scientific Research Applications

Synthesis and Reactivity

The compound 1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(m-tolyloxy)ethan-1-one falls within the broader category of azetidine and triazole derivatives, known for their versatile reactivity and utility in synthetic organic chemistry. Research into the synthesis and applications of related compounds provides insights into potential uses of this specific compound.

• Regiospecific Cycloadditions : The copper(I)-catalyzed 1,3-dipolar cycloaddition of terminal alkynes to azides, producing 1,4-substituted [1,2,3]-triazoles, demonstrates the regiospecificity and efficiency of reactions involving triazole formations (Tornøe, Christensen, & Meldal, 2002). This method's compatibility with solid-phase peptide synthesis highlights the potential for incorporating 1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(m-tolyloxy)ethan-1-one into bioactive molecules or polymers.

• Enantiospecific Synthesis : The enantiospecific synthesis of 4-alkoxyazetidin-2-ones showcases the control over stereochemistry in the formation of azetidine derivatives, a principle that could extend to the synthesis of 1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(m-tolyloxy)ethan-1-one (Bachi & Gross, 1983).

• Antifungal Activities : The creation of estrogen-like imidazole and triazole derivatives, with their moderate to potent in vitro antifungal activity against Candida species, points to the potential biomedical applications of triazole-containing compounds (Massa et al., 1992). This suggests possible antifungal research applications for 1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(m-tolyloxy)ethan-1-one.

• Antimicrobial Activity : The microwave-assisted synthesis of new 1,2,3-triazole derivatives and their evaluation for antimicrobial activity underline the importance of triazoles in developing new antimicrobial agents. Such studies could inform future research on the antimicrobial potential of 1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(m-tolyloxy)ethan-1-one (Ashok et al., 2020).